Cas no 182355-38-0 (2-(2',3'-Dimethoxy-[1,1'-biphenyl]-2-yl)acetic acid)

2-(2',3'-Dimethoxy-[1,1'-biphenyl]-2-yl)acetic acid is a biphenyl derivative featuring a dimethoxy-substituted aromatic ring and an acetic acid functional group. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The dimethoxy groups enhance its solubility in organic solvents, facilitating further derivatization. Its biphenyl core provides structural rigidity, which can be advantageous in designing bioactive molecules. The acetic acid moiety allows for straightforward functionalization via esterification or amidation, making it a versatile building block for medicinal chemistry and materials science applications. The compound is typically characterized by HPLC, NMR, and mass spectrometry for purity verification.
2-(2',3'-Dimethoxy-[1,1'-biphenyl]-2-yl)acetic acid structure
182355-38-0 structure
Product Name:2-(2',3'-Dimethoxy-[1,1'-biphenyl]-2-yl)acetic acid
CAS No:182355-38-0
MF:C16H16O4
MW:272.295845031738
CID:1092714
PubChem ID:72942497
Update Time:2025-06-07

2-(2',3'-Dimethoxy-[1,1'-biphenyl]-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2',3'-Dimethoxy-[1,1'-biphenyl]-2-yl)acetic acid
    • 2-[2-(2,3-dimethoxyphenyl)phenyl]acetic acid
    • 2-(2',3'-Dimethoxy-[1,1'-biphenyl]-2-yl)aceticacid
    • 182355-38-0
    • Inchi: 1S/C16H16O4/c1-19-14-9-5-8-13(16(14)20-2)12-7-4-3-6-11(12)10-15(17)18/h3-9H,10H2,1-2H3,(H,17,18)
    • InChI Key: MKPWZOMAZRRWLT-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC=CC=1C1C=CC=CC=1CC(=O)O)OC

Computed Properties

  • Exact Mass: 272.10485899g/mol
  • Monoisotopic Mass: 272.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 55.8Ų

2-(2',3'-Dimethoxy-[1,1'-biphenyl]-2-yl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Crysdot LLC
CD12103020-1g
2-(2',3'-Dimethoxy-[1,1'-biphenyl]-2-yl)acetic acid
182355-38-0 95+%
1g
$376 2024-07-24
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